1-(3-methoxyphenyl)-5-oxo-N-(2-(pyrimidin-5-yl)ethyl)pyrrolidine-3-carboxamide

• IUPAC Name: 1-(3-methoxyphenyl)-5-oxo-N-(2-pyrimidin-5-ylethyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H20N4O3/c1-25-16-4-2-3-15(8-16)22-11-14(7-17(22)23)18(24)21-6-5-13-9-19-12-20-10-13/h2-4,8-10,12,14H,5-7,11H2,1H3,(H,21,24)
• InChI Key: HAARHPMGCAPWQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CC(CC2=O)C(=O)NCCC3=CN=CN=C3
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

1-(3-methoxyphenyl)-5-oxo-N-(2-(pyrimidin-5-yl)ethyl)pyrrolidine-3-carboxamide, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Synthesis and Biological Activity Exploration

• Synthesis of Novel Heterocyclic Compounds

  A study by Abu‐Hashem et al. (2020) focuses on the synthesis of novel compounds derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. These compounds, including various heterocyclic structures such as benzodifuranyl and thiazolopyrimidines, highlight the potential for developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Anticoagulant Intermediates

  Wang et al. (2017) reported on an intermediate compound in the synthesis of apixaban, an anticoagulant, demonstrating the importance of structural analysis in drug development. This research underscores the role of specific structural components in medicinal chemistry applications (Wang, Suo, Zhang, Hou, & Li, 2017).

• Antineoplastic Agents

  Research on solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide by Banerjee et al. (2002) explores its structure for potential antineoplastic (cancer-fighting) applications. This study provides insight into how specific molecular configurations can influence biological activity and therapeutic potential (Banerjee, Mukherjee, Goswami, De, & Helliwell, 2002).

• Cytotoxicity Studies

  Hassan et al. (2014) synthesized 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, evaluating their cytotoxicity against Ehrlich Ascites Carcinoma (EAC) cells. This research is indicative of the ongoing efforts to discover new compounds with potential anticancer properties (Hassan, Hafez, & Osman, 2014).

• Antimicrobial Agent Synthesis

  A study by Hossan et al. (2012) on the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings, aimed at antimicrobial applications, illustrates the versatility of heterocyclic compounds in addressing resistance issues in infectious diseases (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Mechanism of Action

Target of Action

It is part of a class of compounds known as degronimers, which are designed to bind to specific target proteins . These target proteins are typically mediators of abnormal cellular proliferation, suggesting a potential role in cancer therapy .

Mode of Action

The compound, being a Degronimer, consists of a Degron covalently linked to a Targeting Ligand . The Targeting Ligand is a small molecule that binds to the target protein .

Biochemical Pathways

Given its design as a degronimer, it is likely involved in the regulation of protein degradation pathways .

Result of Action

As a Degronimer, it is designed to induce the degradation of specific target proteins , which could potentially lead to the inhibition of abnormal cellular proliferation .